Cas no 121885-09-4 (N-(tert-Butyl)piperazine-2-carboxamide)
121885-09-4 structure
Product Name:N-(tert-Butyl)piperazine-2-carboxamide
CAS No:121885-09-4
MF:C9H19N3O
MW:185.266661882401
CID:135602
PubChem ID:11008617
Update Time:2025-04-19
N-(tert-Butyl)piperazine-2-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- N-(tert-Butyl)piperazine-2-carboxamide
- 2-Piperazinecarboxamide,N-(1,1-dimethylethyl)-
- Piperazine-2-tert-butylamide
- 2-Piperazinecarboxamide,N-(1,1-dimethylethyl)-(9CI)
- N-TERT-BUTYLPIPERAZINE-2-CARBOXAMIDE
- Piperazine-2-carboxylic acid tert-butylamide
- Piperazine-2-tert-Butyramide
- p67183
- 121885-09-4
- FT-0706753
- SCHEMBL3652033
- (s)-(-)-2-t-butyl-2-piperazinecarboxamide
- FT-0643598
- OEZDMLLCIUSINT-UHFFFAOYSA-N
- (r,s)-piperazine-2-tert-butylcarboxamide
- DTXSID40451673
- A804806
- N-tert-butyl-2-piperazine carboxamide
- AKOS012403005
-
- MDL: MFCD06657544
- Inchi: 1S/C9H19N3O/c1-9(2,3)12-8(13)7-6-10-4-5-11-7/h7,10-11H,4-6H2,1-3H3,(H,12,13)
- InChI Key: OEZDMLLCIUSINT-UHFFFAOYSA-N
- SMILES: O=C(C1CNCCN1)NC(C)(C)C
Computed Properties
- Exact Mass: 185.15297
- Monoisotopic Mass: 185.152812238g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 186
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.1
- Topological Polar Surface Area: 53.2Ų
Experimental Properties
- Density: 0.984
- Boiling Point: 368.2°Cat760mmHg
- Flash Point: 156.1°C
- Refractive Index: 1.462
- PSA: 53.16
N-(tert-Butyl)piperazine-2-carboxamide Related Literature
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
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Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
-
Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
-
Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
-
Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
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